N-(2,4-difluorophenyl)-4-(4-morpholinyl)-3-nitrobenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-morpholin-4-yl-3-nitrobenzamide
• InChI: InChI=1S/C17H15F2N3O4/c18-12-2-3-14(13(19)10-12)20-17(23)11-1-4-15(16(9-11)22(24)25)21-5-7-26-8-6-21/h1-4,9-10H,5-8H2,(H,20,23)
• InChI Key: CZHQGRKQMMBGNU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F)[N+](=O)[O-]
• Molecular Formula: C17H15F2N3O4
• Molecular Weight: 363.31 g/mol

Description

N-(2,4-difluorophenyl)-4-(4-morpholinyl)-3-nitrobenzamide, also known as DFN-15, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFN-15 belongs to the class of benzamide derivatives and has been shown to have anti-inflammatory and anticancer properties.

Mechanism of Action

The exact mechanism of action of N-(2,4-difluorophenyl)-4-(4-morpholinyl)-3-nitrobenzamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory and cancer pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression, which are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is crucial for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-(4-morpholinyl)-3-nitrobenzamide has several advantages for lab experiments. It is a small molecule compound, which makes it easy to synthesize and modify. This compound has also been shown to have high selectivity for its target enzymes, which reduces the risk of off-target effects. However, this compound has some limitations for lab experiments. It has low water solubility, which can make it difficult to administer in vivo. Additionally, this compound has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

For research could include:
1. Clinical trials to determine the safety and efficacy of N-(2,4-difluorophenyl)-4-(4-morpholinyl)-3-nitrobenzamide in humans.
2. Studies to optimize the synthesis of this compound to improve its bioavailability and water solubility.
3. Investigations into the potential of this compound as a treatment for other inflammatory diseases and cancers.
4. Studies to elucidate the exact mechanism of action of this compound and its effects on gene expression and epigenetic regulation.
5. Development of novel delivery methods for this compound to improve its effectiveness in vivo.
In conclusion, this compound is a small molecule compound with potential therapeutic applications in the treatment of inflammatory diseases and cancers. Its anti-inflammatory and anticancer properties make it a promising candidate for further research and development.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-(4-morpholinyl)-3-nitrobenzamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to have anticancer properties, inhibiting the growth of various cancer cell lines.